Cas no 80192-49-0 (2,6-Heptadienal,2,4-dimethyl-, (2Z)-)

• Product name: 2,6-Heptadienal,2,4-dimethyl-, (2Z)-
• CAS No: 80192-49-0
• MF: C₉H₁₄O
• MW: 138.20686
• CID: 728694
• PubChem ID: 6262811

2,6-Heptadienal,2,4-dimethyl-, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2,6-Heptadienal,2,4-dimethyl-, (2Z)-
• 2,4-DIMETHYL-2,6-HEPTADIENAL
• 2,6-Heptadienal, 2,4-dimethyl-, (Z)-
• 2,6-Heptadienal, 2,4-dimethyl-, (2Z)-
• DTXSID30888575
• 80192-49-0

• Inchi： InChI=1S/C9H14O/c1-4-5-8(2)6-9(3)7-10/h4,6-8H,1,5H2,2-3H3/b9-6-
• InChI Key： MIHSPYMZXYONJN-TWGQIWQCSA-N
• SMILES： CC(CC=C)C=C(C)C=O

Computed Properties

• Exact Mass: 138.104465066g/mol
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 2.3